Methyl 4-acetamido-5-chloro-2-ethoxybenzoate
Overview
Description
Methyl 4-acetamido-5-chloro-2-ethoxybenzoate is a useful research compound. Its molecular formula is C12H14ClNO4 and its molecular weight is 271.69 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiparasitic and Antibacterial Properties
- Methyl 4-acetamido-5-chloro-2-ethoxybenzoate and related compounds have been investigated for their antiparasitic activities, particularly in the context of anticoccidial activity. These compounds demonstrate the potential in combating parasitic infections in poultry, with specific derivatives showing significant efficacy (Rogers et al., 1964).
- Additionally, zinc complexes of benzothiazole-derived Schiff bases, incorporating similar structural motifs, have exhibited antibacterial activity against various pathogenic strains, suggesting potential applications in developing new antimicrobial agents (Chohan et al., 2003).
Environmental Science and Herbicide Metabolism
- Research on chloroacetamide herbicides, which share a structural resemblance with this compound, has contributed to understanding the environmental behavior and metabolism of these compounds. Studies focus on their carcinogenic potential in rats and their metabolic pathways in human and rat liver microsomes, providing insight into human exposure risks and environmental impact (Coleman et al., 2000).
Analytical Chemistry Applications
- The development and evaluation of molecularly imprinted polymers (MIPs) for the selective extraction of related compounds from complex matrices like chicken tissue have been explored. These studies underscore the importance of this compound in the field of analytical chemistry, particularly in creating specific and efficient methods for detecting residues of related substances (Khorrami & Edrisi, 2010).
Medicinal Chemistry Synthesis
- In medicinal chemistry, the synthesis of compounds starting from this compound has led to the development of new molecules with potential antitumor activities. These synthetic endeavors contribute to the discovery of novel therapeutic agents (Yun-jun, 2011).
Properties
IUPAC Name |
methyl 4-acetamido-5-chloro-2-ethoxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO4/c1-4-18-11-6-10(14-7(2)15)9(13)5-8(11)12(16)17-3/h5-6H,4H2,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPOGJJLTBMSAKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1C(=O)OC)Cl)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20441173 | |
Record name | Methyl 4-acetamido-5-chloro-2-ethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4235-43-2 | |
Record name | Methyl 4-acetamido-5-chloro-2-ethoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20441173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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